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Compound of Interest |

Compound Name: Methyl bromoacetate-2,2-d2
CAS No.: 163886-16-6
Cat. No.: B068387
. J

Methyl bromoacetate-2,2-d2 (CAS No. 163886-16-6) is the deuterated analogue of methyl
bromoacetate (CAS No. 96-32-2).[1][2] While deuteration is a powerful tool in drug
development for altering pharmacokinetic profiles via the kinetic isotope effect, it does not
significantly mitigate the inherent chemical hazards of the parent molecule.[3] The toxicological
profile is therefore considered to be nearly identical to that of methyl bromoacetate.

The compound is a colorless to straw-colored liquid with a sharp, penetrating odor.[4] It is
classified as a combustible liquid and is highly toxic and corrosive.[1][5] Its vapor is a
lachrymator, meaning it causes severe irritation and tearing upon contact with the eyes.[6] The
primary danger of methyl bromoacetate lies in its function as a powerful alkylating agent, which
allows it to react with biological nucleophiles, including DNA and proteins, leading to cellular
damage.[7][8] This reactivity is the basis for its use in synthesis but also the root of its
significant health hazards.

GHS Hazard Classification

The Globally Harmonized System (GHS) classification for the parent compound, methyl
bromoacetate, provides the essential framework for understanding its hazards.[1]
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Hazard Class Category Hazard Statement Citations

H227: Combustible

Flammable Liquids Category 4 o [1]
liquid
. H301: Toxic if
Acute Toxicity, Oral Category 3 [1][5]
swallowed

) H314: Causes severe
Skin

) o Category 1C skin burns and eye [1][5]
Corrosion/Irritation

damage

H314: Causes severe
Serious Eye Damage Category 1 skin burns and eye [1]

damage

. L H317: May cause an
Skin Sensitization Category 1 ) i ) [1]
allergic skin reaction

Specific Target Organ H335: May cause
. Category 3 : N [1]
Toxicity respiratory irritation

Toxicological Summary

» Routes of Exposure: Inhalation, ingestion, and skin or eye contact are all significant routes of
potential exposure.[1]

o Acute Effects: Inhalation can cause severe irritation of the respiratory tract, potentially
leading to delayed lung edema.[6] Skin and eye contact result in severe burns and chemical
conjunctivitis.[6] Ingestion is highly toxic and can cause severe damage to the
gastrointestinal tract, with possible perforation.[5][6]

o Chronic Effects: Due to its nature as an alkylating agent, repeated exposure may carry risks
analogous to other cytotoxic compounds, although specific long-term studies on methyl
bromoacetate are not thoroughly detailed in the provided safety data sheets. Allergic skin
reactions can occur after initial exposure.[1]

Chapter 2: Exposure Control & Personal Protection
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A multi-layered approach is essential to minimize exposure. This involves a hierarchy of
controls, starting with engineering controls, followed by administrative procedures, and finally,
personal protective equipment (PPE).

Engineering Controls

The primary engineering control for handling methyl bromoacetate-2,2-d2 is a certified
chemical fume hood.[1][5][9] All manipulations, including weighing, transferring, and reaction
guenching, must be performed within a fume hood to prevent inhalation of vapors. The work
area should also be equipped with an eyewash station and a safety shower in close proximity.

[5]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected carefully based on the specific hazards of
this compound. Standard laboratory attire (long pants, closed-toe shoes) is mandatory.
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Body Part Required PPE

Rationale & .
o Citations
Specifications

Double-gloving with
Hands appropriate chemical-

resistant gloves.

The inner glove
should be nitrile, while
the outer glove should
be a more robust
material like butyl
rubber or Viton.
Always consult a LHie]
glove compatibility
chart. Dispose of
contaminated gloves
immediately in

hazardous waste.

Chemical safety
Eyes/Face goggles and a full-

face shield.

Due to its severe
corrosivity and
lachrymatory
properties, standard
safety glasses are [1][5]
insufficient. A face

shield is required to

protect the entire face

from splashes.

Chemical-resistant
Body apron over a flame-

resistant lab coat.

Provides a barrier
against splashes and
[1][6]

spills. Impervious

clothing is critical.

Respiratory Air-purifying respirator
with an organic vapor

cartridge.

A respirator is [1][5]
necessary if there is a

risk of exposure

exceeding limits, such

as during a large spill

or a failure of

engineering controls.

The respirator must
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be NIOSH-approved
and fit-tested.

Chapter 3: Standard Operating Procedures (SOPS)
for Handling & Storage

Adherence to strict protocols is non-negotiable. The following workflow provides a self-
validating system for safe handling from receipt to disposal.

Receiving and Storage

 Inspection: Upon receipt, inspect the container in a designated unpacking area, preferably
with local exhaust ventilation.[10] Wear appropriate PPE during inspection. Check for any
signs of damage or leaks.

o Storage: Store the container in a cool, dry, well-ventilated area designated for toxic and
corrosive materials.[1][5] It must be kept away from heat, sparks, and open flames.[9]

¢ Segregation: Store methyl bromoacetate-2,2-d2 separately from incompatible materials
such as strong oxidizing agents, acids, bases, and reducing agents.[5][7]

o Refrigeration: For long-term stability and to minimize vapor pressure, refrigeration is
recommended.[5][9] Protect from light.[1]

Experimental Workflow
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Caption: Workflow for Safe Handling of Methyl bromoacetate-2,2-d2.
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Chapter 4: Emergency Response Protocol

Immediate and correct response to an emergency is critical to mitigating harm.

First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[1][6] Seek immediate medical attention from an ophthalmologist.

o Skin Contact: Immediately remove all contaminated clothing and shoes.[6] Flush the affected
skin with plenty of water for at least 15 minutes. Seek immediate medical attention.[1]

 Inhalation: Move the victim to fresh air immediately.[1] If breathing is difficult, provide oxygen.
If the victim is not breathing, perform artificial respiration, but avoid mouth-to-mouth
resuscitation.[6] Seek immediate medical attention.[9]

e Ingestion: Do NOT induce vomiting.[6][9] If the person is conscious, rinse their mouth with
water and have them drink 2-4 cupfuls of milk or water.[6] Never give anything by mouth to
an unconscious person.[1] Seek immediate medical attention.

Spill and Fire Response

Caption: Emergency Spill Response Decision Tree.

» Spills: Evacuate the immediate area.[9] Eliminate all ignition sources.[4] For small spills
inside a fume hood, absorb the material with an inert absorbent like vermiculite or sand.[6]
Place the contaminated material into a sealed, labeled container for hazardous waste
disposal.[1] For large spills, evacuate the laboratory, close the doors, and contact your
institution's Environmental Health and Safety (EHS) department immediately.[4] Isolate the
spill area for at least 50 meters (150 feet) in all directions.[4]

e Fire: The compound is a combustible liquid with a flash point of approximately 62-63°C (144-
145°F).[1][5] Use dry chemical, COZ2, or alcohol-resistant foam to extinguish.[4] Water spray
can be used to cool fire-exposed containers.[5] Firefighters must wear full protective gear
and a self-contained breathing apparatus (SCBA).[1][6]

Chapter 5: Waste Management
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Proper disposal is a critical final step in the safe handling lifecycle.

e Segregation: All waste contaminated with methyl bromoacetate-2,2-d2, including gloves,
absorbent materials, and empty containers, must be treated as hazardous waste.[3] It should
be segregated into a clearly labeled, sealed container.[1]

o Labeling: The waste container must be labeled with a "Hazardous Waste" tag, listing the full
chemical name and approximate quantities.

» Disposal: Disposal must be carried out in strict accordance with institutional, local, and
national regulations.[3] Never pour this chemical down the drain.[11] Contact your EHS
department for specific pickup and disposal procedures.[3]

Chapter 6: Physicochemical Data for Risk
Assessment

Understanding the physical properties of the compound is essential for a thorough risk
assessment. Data for the non-deuterated parent compound is more readily available and
serves as a reliable proxy for the deuterated version in the context of safety.
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Value (Methyl

Value (Methyl

Property bromoacetate-2,2- Citations
bromoacetate)
d2)
CAS Number 96-32-2 163886-16-6 [1]
Molecular Formula CsHsBrO: CsHsD2BrO:2 [1]
Molecular Weight 152.97 g/mol 154.99 g/mol [2]
Colorless to yellow Colorless to yellow
Appearance o o [1][4]
liquid liquid
Odor Sharp, penetrating Pungent [1][4]
Boiling Point 144 - 146 °C No data available [1]
Melting Point -50 °C No data available [1]
. ~1.62 g/cm? at 20-25 _
Density No data available [1]

°C

Vapor Pressure

4.4 hPaat 25 °C

No data available

[1]

Flash Point

62 - 63 °C (144 - 145

OF)

No data available

[1]5]

Solubility

Soluble in water

No data available

[4]

Conclusion

Methyl bromoacetate-2,2-d2 is a valuable synthetic tool whose utility is matched by its

significant hazards. A culture of safety, built upon a deep understanding of its chemical

properties and toxicological risks, is paramount. By integrating robust engineering controls,

meticulous personal protective equipment protocols, and strict adherence to handling and

emergency procedures, researchers can effectively mitigate the risks associated with this

compound. This guide serves as a foundational document to be adapted into institution-specific

Standard Operating Procedures, ensuring the safety of all laboratory personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. cdnisotopes.com [cdnisotopes.com]

. calpaclab.com [calpaclab.com]

. pdf.benchchem.com [pdf.benchchem.com]

. METHYL BROMOACETATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
. fishersci.com [fishersci.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. Methyl 2-bromoacetate - Wikipedia [en.wikipedia.org]

. pdf.benchchem.com [pdf.benchchem.com]

°
(] (0] ~ (@] )] EEN w N =

. WERCS Studio - Application Error [assets.thermofisher.com]
¢ 10. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nim.nih.gov]
e 11. web.mit.edu [web.mit.edu]

¢ To cite this document: BenchChem. [Chapter 1: Compound Profile & Hazard Identification].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b068387#methyl-bromoacetate-2-2-d2-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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